Cas no 2091293-42-2 (3,4-Quinolinediamine, 6-bromo-8-chloro-N4-methyl-)

• Product Name: 3,4-Quinolinediamine, 6-bromo-8-chloro-N4-methyl-
• CAS No: 2091293-42-2
• MF: C₁₀H₉BrClN₃
• MW: 286.555559873581
• CID: 5266803
• Update Time: 2025-05-26

3,4-Quinolinediamine, 6-bromo-8-chloro-N4-methyl- Chemical and Physical Properties

Names and Identifiers

• 3,4-Quinolinediamine, 6-bromo-8-chloro-N4-methyl-

• Inchi： 1S/C10H9BrClN3/c1-14-10-6-2-5(11)3-7(12)9(6)15-4-8(10)13/h2-4H,13H2,1H3,(H,14,15)
• InChI Key： ZBMHJBJFYNQJHP-UHFFFAOYSA-N
• SMILES： N1C2C(=CC(Br)=CC=2Cl)C(NC)=C(N)C=1

Additional information on 3,4-Quinolinediamine, 6-bromo-8-chloro-N4-methyl-

Introduction to 3,4-Quinolinediamine, 6-bromo-8-chloro-N4-methyl- (CAS No. 2091293-42-2)

3,4-Quinolinediamine, 6-bromo-8-chloro-N4-methyl-, identified by its Chemical Abstracts Service (CAS) number 2091293-42-2, is a specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the quinoline family, a class of molecules known for their broad spectrum of biological activities and utility in drug development. The structural features of 6-bromo-8-chloro-N4-methyl-3,4-quinolinediamine include bromine and chlorine substituents at the 6th and 8th positions, respectively, along with a methyl group at the N4 position. These substituents contribute to the compound's unique electronic and steric properties, making it a valuable scaffold for designing novel therapeutic agents.

The significance of this compound lies in its potential applications as a building block in the synthesis of pharmacologically active molecules. Quinoline derivatives have a long history of use in medicine, with several well-known drugs derived from this class exhibiting antimicrobial, antimalarial, and anticancer properties. The presence of both bromine and chlorine atoms in 3,4-Quinolinediamine, 6-bromo-8-chloro-N4-methyl- enhances its reactivity, allowing for further functionalization through various chemical transformations. This flexibility is particularly useful in medicinal chemistry, where structural modifications can fine-tune biological activity and improve drug-like properties.

In recent years, there has been growing interest in quinoline-based compounds due to their ability to interact with biological targets such as enzymes and receptors. The N4-methyl group in 6-bromo-8-chloro-N4-methyl-3,4-quinolinediamine may play a crucial role in modulating binding affinity and selectivity. Researchers have been exploring this compound as a potential lead for developing new treatments against various diseases, including cancer and infectious disorders. The bromo and chloro substituents are particularly noteworthy, as they can serve as handles for palladium-catalyzed cross-coupling reactions, which are widely used in the synthesis of complex organic molecules.

One of the most exciting areas of research involving 3,4-Quinolinediamine, 6-bromo-8-chloro-N4-methyl- is its application in the development of small-molecule inhibitors. These inhibitors are designed to target specific enzymes or proteins involved in disease pathways. For instance, studies have shown that quinoline derivatives can inhibit kinases and other enzymes implicated in cancer progression. The structural diversity offered by 6-bromo-8-chloro-N4-methyl- allows chemists to modify key pharmacophoric regions while maintaining overall biological activity. This adaptability makes it an attractive candidate for further exploration in high-throughput screening campaigns aimed at identifying novel drug candidates.

The synthesis of N4-methyl-6-bromo-8-chloroquinolinediamine involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Common synthetic routes include cyclization reactions followed by halogenation and alkylation steps. The introduction of bromine and chlorine atoms typically employs reagents such as N-bromosuccinimide (NBS) or sulfuryl chloride (SO₂Cl₂), while the N4-methylation can be accomplished using methylating agents like methyl iodide or dimethyl sulfate. Advanced techniques such as flow chemistry have also been employed to improve reaction efficiency and scalability.

In terms of biological evaluation, preliminary studies on 3,4-Quinolinediamine, 6-bromo-8-chloro-N4-methyl- have demonstrated promising results in vitro. The compound has shown inhibitory activity against certain kinases and other enzymes relevant to cancer therapy. Additionally, its interaction with DNA-binding proteins has been investigated, suggesting potential applications in gene regulation or chemotherapy. While these findings are encouraging, further research is needed to fully elucidate its mechanism of action and assess its therapeutic potential in vivo.

The development of new pharmaceuticals relies heavily on the availability of versatile chemical scaffolds like 6-bromo-8-chloro-N4-methylquinolinediamine. Its unique structural features make it a valuable asset for medicinal chemists seeking to design innovative treatments. By leveraging its reactivity and biological profile, researchers can generate libraries of derivatives with enhanced efficacy and reduced side effects. This approach aligns with the growing trend toward rational drug design, where computational modeling and experimental validation are used synergistically to accelerate discovery.

Future directions for research on CAS No. 2091293-42-2 include exploring its role in combination therapies and investigating its potential as an adjuvant in existing treatment regimens. The ability to modify its structure allows for fine-tuning its pharmacokinetic properties, such as solubility and metabolic stability. Additionally, studies on its formulation as a prodrug could enhance delivery efficiency and bioavailability. These efforts are critical for translating laboratory findings into clinical applications that benefit patients worldwide.

The impact of compounds like 3,4-Quinolinediamine, 6-bromo-8-chloro-N4-methyl- extends beyond basic research; they represent the intersection of organic chemistry, medicinal chemistry, and biotechnology. As our understanding of disease mechanisms advances，so does our capacity to develop targeted therapies based on well-designed molecular entities。The continued exploration of this compound holds promise not only for addressing current unmet medical needs but also for paving the way toward next-generation treatments.